4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide

• Molecular Formula: C12H18N4O2S
• Molecular Weight: 282.36 g/mol
• IUPAC Name: 4-(4-prop-2-enylpiperazin-1-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C12H18N4O2S/c1-2-5-15-6-8-16(9-7-15)11-3-4-14-10-12(11)19(13,17)18/h2-4,10H,1,5-9H2,(H2,13,17,18)
• InChI Key: FGDSAZZPPPKXQE-UHFFFAOYSA-N
• SMILES: C=CCN1CCN(CC1)C2=C(C=NC=C2)S(=O)(=O)N

Description

4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide, also known as AP-3, is a compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide involves its ability to block ion channels, specifically TRPV1. This results in a reduction in the influx of calcium ions into cells, which leads to a decrease in the release of neurotransmitters and inflammatory mediators. This ultimately leads to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide has been found to have a variety of biochemical and physiological effects. In addition to its ability to block TRPV1 channels, 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide has also been found to inhibit the activity of the enzyme carbonic anhydrase IX (CA IX). This enzyme is overexpressed in many types of cancer, and its inhibition has been shown to reduce tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide in lab experiments is its high potency and selectivity for TRPV1 channels. This makes it a valuable tool for studying the role of these channels in pain and inflammation. However, one limitation of using 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide in lab experiments is its potential toxicity at high concentrations. Careful dosing and monitoring are necessary to ensure the safety of researchers and experimental animals.

Future Directions

There are several potential future directions for research involving 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide. One area of interest is in the development of new painkillers and anti-inflammatory drugs based on the structure of 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide. Another potential direction is in the study of the role of TRPV1 channels in other physiological processes, such as thermoregulation and taste sensation. Finally, the potential use of 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide in cancer therapy is an area of ongoing research, with promising results in preclinical studies.
In conclusion, 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide is a compound with a wide range of potential applications in scientific research. Its ability to block TRPV1 channels and inhibit CA IX activity makes it a valuable tool for studying pain, inflammation, and cancer. While there are limitations to its use in lab experiments, careful dosing and monitoring can ensure its safety. Ongoing research in the development of new drugs and the study of TRPV1 channels and cancer therapy will continue to shed light on the potential of 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide in the future.

Synthesis Methods

The synthesis of 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide involves the reaction of 4-chloro-3-nitropyridine with allylamine in the presence of a palladium catalyst. The resulting intermediate is then reacted with piperazine and sulfonamide to yield the final product. This method has been reported to have a high yield and purity, making it a reliable and efficient way to produce 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide.

Scientific Research Applications

4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide has been widely used in scientific research due to its potential applications in various fields. One of the main areas of research involving 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide is in the study of ion channels. 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide has been found to be a potent blocker of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and inflammation. This makes 4-(4-Allyl-1-piperazinyl)-3-pyridinesulfonamide a potential candidate for the development of new painkillers and anti-inflammatory drugs.